Cas no 1049743-93-2 (3-Chloro-2-(1-methylhydrazino)-5-(trifluoro methyl)pyridine Hydrochloride)

• Product Name: 3-Chloro-2-(1-methylhydrazino)-5-(trifluoro methyl)pyridine Hydrochloride
• CAS No: 1049743-93-2
• MF: C₇H₈Cl₂F₃N₃
• MW: 262.059729576111
• MDL: MFCD03791252
• CID: 1083920
• PubChem ID: 2783095
• Update Time: 2025-05-20

3-Chloro-2-(1-methylhydrazino)-5-(trifluoro methyl)pyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(1-methylhydrazinyl)-5-(trifluoromethyl)pyridine hydrochloride
• 3-Chloro-2-(1-methylhydrazino)-5-(trifluoromethyl) pyridine hydrochloride
• 3-Chloro-2-(N-methylhydrazino)-5-(trifluoromethyl)pyridine hydrochloride
• 3-CHLORO-2-(1-METHYLHYDRAZINO)-5-(TRIFLUOROMETHYL)PYRIDINE HYDROCHLORIDE
• N-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methylhydrazine hydrochloride, 5-Chloro-6-(N-methylhydrazino)-alpha,alpha,alpha-trifluoro-3-picoline hydrochloride
• 3-Chloro-2-(1-methylhydrazinyl)-5-(trifluoromethyl)pyridinehydrochloride
• 3-chloro-2-(1-methylhydrazin-1-yl)-5-(trifluoromethyl)pyridine hydrochloride
• CS-0335535
• 9W-0816
• 1049743-93-2
• AKOS005071390
• MFCD03791252
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methylhydrazine;hydrochloride
• 3-Chloro-2-(1-methylhydrazino)-5-(trifluoro methyl)pyridine Hydrochloride

• MDL： MFCD03791252
• Inchi： 1S/C7H7ClF3N3.ClH/c1-14(12)6-5(8)2-4(3-13-6)7(9,10)11;/h2-3H,12H2,1H3;1H
• InChI Key： QHHFUBWGSNLJOI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N(C)N.Cl

Computed Properties

• Exact Mass: 261.0047371g/mol
• Monoisotopic Mass: 261.0047371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Melting Point: 219-222°C

3-Chloro-2-(1-methylhydrazino)-5-(trifluoro methyl)pyridine Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Chloro-2-(1-methylhydrazino)-5-(trifluoro methyl)pyridine Hydrochloride

3-Chloro-2-(1-methylhydrazino)-5-(trifluoromethyl)pyridine Hydrochloride: A Comprehensive Overview

The compound 3-Chloro-2-(1-methylhydrazino)-5-(trifluoromethyl)pyridine Hydrochloride (CAS No. 1049743-93-2) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound, often referred to as 3-chloro-2-(1-methylhydrazino)-5-trifluoromethylpyridine hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug development, particularly in the design of novel pharmacological agents with enhanced bioavailability and efficacy.

The chemical structure of 3-chloro-2-(1-methylhydrazino)-5-trifluoromethylpyridine hydrochloride is characterized by a pyridine ring substituted with three distinct groups: a chlorine atom at position 3, a 1-methylhydrazino group at position 2, and a trifluoromethyl group at position 5. These substituents contribute to the compound's stability, reactivity, and pharmacokinetic properties. The presence of the trifluoromethyl group, in particular, imparts lipophilicity, which is crucial for enhancing the compound's ability to cross biological membranes.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to produce 3-chloro-2-(1-methylhydrazino)-5-trifluoromethylpyridine hydrochloride with high purity and yield. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized to minimize side reactions and maximize product formation.

In terms of applications, 3-chloro-2-(1-methylhydrazino)-5-trifluoromethylpyridine hydrochloride has shown promise in the field of medicinal chemistry. It serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting specific cellular pathways. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease progression, making it a candidate for drug development programs.

Moreover, the compound's hydrochloride salt form is advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base. This property facilitates its formulation into various dosage forms, such as tablets or injections, which are essential for effective drug delivery.

Recent advancements in computational chemistry have also enabled researchers to predict the compound's interactions with biological targets more accurately. Molecular docking studies have revealed that 3-chloro-2-(1-methylhydrazino)-5-trifluoromethylpyridine hydrochloride exhibits strong binding affinity to specific proteins, suggesting its potential as a lead compound for drug discovery.

In conclusion, 3-chloro-2-(1-methylhydrazino)-5-trifluoromethylpyridine hydrochloride (CAS No. 1049743-93-2) is a versatile compound with significant potential in the fields of chemistry and pharmacology. Its unique structural features, coupled with recent research findings, underscore its importance as a valuable tool in drug development and chemical synthesis.